1,3-Dimesityl-1,3-propanedione
Overview
Description
1,3-Dimesityl-1,3-propanedione is a chemical compound with the linear formula C21H24O2 . It has a molecular weight of 308.424 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C21H24O2 . The InChI representation of the molecule is InChI=1S/C21H24O2/c1-12-7-14(3)20(15(4)8-12)18(22)11-19(23)21-16(5)9-13(2)10-17(21)6/h7-10H,11H2,1-6H3 .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 308.424 .Mechanism of Action
1,3-Dimesityl-1,3-propanedione acts as an oxidizing agent through the transfer of one of its carbonyl groups to a nucleophile, while the other carbonyl group is reduced to an alcohol. This process generates a highly reactive intermediate that can undergo further reactions with a variety of nucleophiles.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have low toxicity and is not considered to be a significant health hazard.
Advantages and Limitations for Lab Experiments
1,3-Dimesityl-1,3-propanedione has several advantages for use in lab experiments. It is a highly reactive reagent that can be used in a variety of reactions. It is also relatively inexpensive and easy to obtain. However, this compound can be difficult to handle due to its high reactivity and sensitivity to air and moisture.
Future Directions
There are several potential future directions for research involving 1,3-Dimesityl-1,3-propanedione. One area of interest is the development of new synthetic strategies utilizing this compound as a key reagent. Additionally, this compound could be used in the synthesis of new pharmaceuticals with potential therapeutic applications. Further studies could also be conducted to investigate the biochemical and physiological effects of this compound.
Scientific Research Applications
1,3-Dimesityl-1,3-propanedione has been widely used in scientific research as a versatile reagent for organic synthesis. It has been utilized in the synthesis of a variety of natural products, including alkaloids, terpenoids, and steroids. This compound has also been used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs and anti-cancer agents.
Safety and Hazards
In case of inhalation, it is advised to move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately . Following skin contact, take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor .
properties
IUPAC Name |
1,3-bis(2,4,6-trimethylphenyl)propane-1,3-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24O2/c1-12-7-14(3)20(15(4)8-12)18(22)11-19(23)21-16(5)9-13(2)10-17(21)6/h7-10H,11H2,1-6H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLHVNYNCXKORFA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)C(=O)CC(=O)C2=C(C=C(C=C2C)C)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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